Cas no 1807187-69-4 (4-Cyano-2-ethyl-3-methoxyphenylacetic acid)

• Product Name: 4-Cyano-2-ethyl-3-methoxyphenylacetic acid
• CAS No: 1807187-69-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010266
• Update Time: 2025-05-22

4-Cyano-2-ethyl-3-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-3-methoxyphenylacetic acid

• Inchi： 1S/C12H13NO3/c1-3-10-8(6-11(14)15)4-5-9(7-13)12(10)16-2/h4-5H,3,6H2,1-2H3,(H,14,15)
• InChI Key： XUOLCLHWHBCHTF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(CC(=O)O)=C1CC

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-2-ethyl-3-methoxyphenylacetic acid

Comprehensive Overview of 4-Cyano-2-ethyl-3-methoxyphenylacetic acid (CAS No. 1807187-69-4)

4-Cyano-2-ethyl-3-methoxyphenylacetic acid (CAS No. 1807187-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its cyano and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The ethyl and phenylacetic acid moieties further enhance its reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for 4-Cyano-2-ethyl-3-methoxyphenylacetic acid has surged, driven by its role in developing novel therapeutics. A growing trend in the pharmaceutical industry is the focus on small-molecule inhibitors, where this compound's cyano group plays a pivotal role in binding to target proteins. Additionally, its methoxy substituent contributes to improved solubility and bioavailability, addressing a common challenge in drug formulation. These attributes align with current industry priorities, such as precision medicine and sustainable chemistry, making it a hotspot for innovation.

From a synthetic perspective, CAS No. 1807187-69-4 is often utilized in cross-coupling reactions and catalytic transformations, which are central to modern organic synthesis. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis has been explored in recent studies, reflecting the compound's adaptability to cutting-edge methodologies. This aligns with the broader scientific community's interest in green chemistry and atom-efficient processes, which aim to minimize waste and energy consumption.

The agrochemical sector also benefits from the properties of 4-Cyano-2-ethyl-3-methoxyphenylacetic acid, particularly in the design of herbicides and plant growth regulators. Its phenylacetic acid backbone is a common feature in many agroactive compounds, enabling the development of environmentally friendly solutions. With increasing global emphasis on sustainable agriculture, this compound's potential to enhance crop yield while reducing ecological impact is a key area of exploration.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 1807187-69-4, ensuring high purity and consistency for research and industrial applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in the supply chain. This reliability is critical for laboratories and manufacturers seeking to integrate it into their workflows.

Looking ahead, the versatility of 4-Cyano-2-ethyl-3-methoxyphenylacetic acid positions it as a cornerstone in interdisciplinary research. Whether in medicinal chemistry, material science, or agrochemical innovation, its multifaceted applications continue to inspire new discoveries. As the scientific community delves deeper into its potential, this compound is poised to remain at the forefront of innovation, bridging gaps between theory and practical solutions.